Ethyl 2-(2,3,4-trifluoroanilino)propionate

• Molecular Formula: C11H12F3NO2
• Molecular Weight: 247.21 g/mol
• IUPAC Name: ethyl 2-(2,3,4-trifluoroanilino)propanoate
• InChI: InChI=1S/C11H12F3NO2/c1-3-17-11(16)6(2)15-8-5-4-7(12)9(13)10(8)14/h4-6,15H,3H2,1-2H3
• InChI Key: FKRFYZSIKJXFKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)NC1=C(C(=C(C=C1)F)F)F

Description

Ethyl 2-(2,3,4-trifluoroanilino)propionate is a useful research compound. Its molecular formula is C11H12F3NO2 and its molecular weight is 247.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,3,4-Trifluoronitrobenzene (1.01 g) and ethyl pyruvate (1.15 g) were dissolved in ethanol (8 ml). After adding 5% Pd—C (0.11 g) and conc. hydrochloric acid (0.03 g), the mixture was stirred at 40° C. under a hydrogen gas pressure of 2.94 MPa for 3 hours. After filtering off Pd—C, the obtained filtrate was concentrated under reduced pressure. Thus the title compound (1.38 g) was obtained as slightly yellow oily substance. Various spectral data of this product was identical with those obtained in Example 7.

Synthesis routes and methods II

Procedure details

2,3,4-Trifluoroaniline (0.83 g) and ethyl pyruvate (1.15 g) were dissolved in ethanol (8 ml). After adding 5% Pd—C (0.11 g) and conc. hydrochloric acid (0.03 g), the mixture was stirred at 40° C. under a hydrogen gas pressure of 2.94 MPa for 3 hours. After filtering off Pd—C, the obtained filtrate was concentrated under reduced pressure. Thus the title compound (1.32 g) was obtained as slightly yellow oily substance. Various spectral data of this product was identical with those obtained in Example 7.

Synthesis routes and methods III

Procedure details

2,3, 4-Trifluoroaniline (2.94 g) and ethyl pyruvate (2.32 g) were dissolved in methanol (30 ml). After adding 5% Pd—C (2.0 g) and anhydrous magnesium sulfate (2.65 g), the mixture was stirred at 50° C. in a hydrogen atmosphere for 16 hours. After filtering off Pd—C and magnesium sulfate, the obtained filtrate was concentrated under reduced pressure. The obtained residue was subjected to silica gel column chromatography (ethyl acetate-normal hexane=1:4) to thereby give the title compound (4.69 g) as a pale yellow oily substance. Various spectral data of this product was identical with those obtained in Example 7.

Synthesis routes and methods IV

Procedure details

2,3,4-Trifluoronitrobenzene (3.54 g) and methyl pyruvate (2.32 g) were dissolved in ethanol (30 ml). After adding 5% Pd—C (2.0 g) and anhydrous magnesium sulfate (2.65 g), the mixture was stirred at 50° C. in a hydrogen atmosphere for 16 hours. After filtering off Pd—C and magnesium sulfate, the obtained filtrate was concentrated under reduced pressure. The residue thus obtained was subjected to silica gel column chromatography (ethyl acetate-normal hexane=1:4) to give the title compound (4.84 g) as a pale yellow oily substance.